Cas no 926236-92-2 (7-bromo-2-(hydroxymethyl)-4H-pyrido[1,2-a]pyrimidin-4-one)

• Product Name: 7-bromo-2-(hydroxymethyl)-4H-pyrido[1,2-a]pyrimidin-4-one
• CAS No: 926236-92-2
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 4665516
• Update Time: 2025-10-29

7-bromo-2-(hydroxymethyl)-4H-pyrido[1,2-a]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]pyrimidin-4-one, 7-bromo-2-(hydroxymethyl)-
• 7-bromo-2-(hydroxymethyl)-4H-pyrido[1,2-a]pyrimidin-4-one

• Inchi： 1S/C9H7BrN2O2/c10-6-1-2-8-11-7(5-13)3-9(14)12(8)4-6/h1-4,13H,5H2
• InChI Key： FTHCWOHHXOTFAP-UHFFFAOYSA-N
• SMILES： C12C=CC(Br)=CN1C(=O)C=C(CO)N=2

Additional information on 7-bromo-2-(hydroxymethyl)-4H-pyrido[1,2-a]pyrimidin-4-one

Comprehensive Overview of 7-bromo-2-(hydroxymethyl)-4H-pyrido[1,2-a]pyrimidin-4-one (CAS 926236-92-2): Properties, Applications, and Research Insights

In the realm of heterocyclic chemistry, 7-bromo-2-(hydroxymethyl)-4H-pyrido[1,2-a]pyrimidin-4-one (CAS 926236-92-2) stands out as a versatile scaffold with significant potential in pharmaceutical and material science applications. This compound, characterized by its pyrido[1,2-a]pyrimidin-4-one core, has garnered attention due to its unique structural features, including a bromine substituent at the 7-position and a hydroxymethyl group at the 2-position. Researchers and industry professionals frequently search for terms like "synthesis of 7-bromo-2-(hydroxymethyl)-4H-pyrido[1,2-a]pyrimidin-4-one", "CAS 926236-92-2 applications", and "pyrido[1,2-a]pyrimidin-4-one derivatives", reflecting the growing interest in this molecule.

The structural elegance of 7-bromo-2-(hydroxymethyl)-4H-pyrido[1,2-a]pyrimidin-4-one lies in its ability to serve as a building block for more complex architectures. The presence of the bromine atom offers a handle for further functionalization via cross-coupling reactions, a topic frequently explored in modern organic synthesis. Meanwhile, the hydroxymethyl group provides opportunities for esterification, etherification, or oxidation, making this compound a valuable intermediate. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the relevance of such heterocycles, as they align with the demand for sustainable and computationally designed molecular entities.

From a pharmacological perspective, the pyrido[1,2-a]pyrimidin-4-one moiety is known to exhibit a range of biological activities, including kinase inhibition and antimicrobial properties. This has led to increased searches for "7-bromo-2-(hydroxymethyl)-4H-pyrido[1,2-a]pyrimidin-4-one biological activity" and "medicinal chemistry applications of CAS 926236-92-2". While the specific biological profile of this compound is still under investigation, its structural analogs have shown promise in targeting various disease pathways, particularly in oncology and infectious diseases.

The synthesis of 7-bromo-2-(hydroxymethyl)-4H-pyrido[1,2-a]pyrimidin-4-one typically involves multi-step organic transformations, often starting from readily available pyrimidine or pyridine precursors. Key steps may include bromination at the 7-position and subsequent introduction of the hydroxymethyl group. Researchers often optimize these routes for yield and purity, as reflected in search queries like "efficient synthesis of CAS 926236-92-2" and "purification methods for pyrido[1,2-a]pyrimidin-4-one derivatives". Recent advances in flow chemistry and catalysis have opened new avenues for improving the production of such specialized heterocycles.

In material science, the conjugated system of 7-bromo-2-(hydroxymethyl)-4H-pyrido[1,2-a]pyrimidin-4-one makes it an interesting candidate for optoelectronic applications. The compound's potential in organic semiconductors and light-emitting diodes (OLEDs) aligns with current industry trends toward more efficient and sustainable electronic materials. This connection to renewable energy technologies has increased visibility in scientific literature and patent filings, with growing interest from both academic and industrial research teams.

Quality control and analytical characterization of CAS 926236-92-2 represent another area of significant interest. Modern techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry are essential for verifying the identity and purity of this compound. The search terms "analytical methods for 7-bromo-2-(hydroxymethyl)-4H-pyrido[1,2-a]pyrimidin-4-one" and "spectroscopic data of CAS 926236-92-2" reflect the importance of robust characterization protocols in both research and industrial settings.

As the field of heterocyclic chemistry continues to evolve, compounds like 7-bromo-2-(hydroxymethyl)-4H-pyrido[1,2-a]pyrimidin-4-one will likely play increasingly important roles in addressing contemporary challenges in healthcare and technology. The intersection of traditional synthetic methods with cutting-edge approaches like machine learning-assisted molecular design and automated synthesis platforms promises to unlock new possibilities for this and related structures. Future research directions may explore its potential in bioconjugation, polymeric materials, or as a ligand in catalytic systems, further expanding the utility of this fascinating molecular framework.